Cas no 1341119-40-1 (2-azaspiro4.6undecane-4-carboxylic acid)

• Product Name: 2-azaspiro4.6undecane-4-carboxylic acid
• CAS No: 1341119-40-1
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD19610362
• CID: 5457540
• PubChem ID: 63938060
• Update Time: 2025-07-23

2-azaspiro4.6undecane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z1172378938
• AKOS013253178
• 2-azaspiro[4.6]undecane-4-carboxylic acid
• EN300-2895134
• 1341119-40-1
• 2-azaspiro4.6undecane-4-carboxylic acid

• MDL： MFCD19610362
• Inchi： 1S/C11H19NO2/c13-10(14)9-7-12-8-11(9)5-3-1-2-4-6-11/h9,12H,1-8H2,(H,13,14)
• InChI Key： VJDVZUAFYFJCEU-UHFFFAOYSA-N
• SMILES： C1C2(CCCCCC2)C(C(O)=O)CN1

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 355.5±35.0 °C(Predicted)
• pka: 3.91±0.20(Predicted)

Additional information on 2-azaspiro4.6undecane-4-carboxylic acid

Comprehensive Overview of 2-Azaspiro[4.6]undecane-4-carboxylic acid (CAS No. 1341119-40-1): Properties, Applications, and Research Insights

2-Azaspiro[4.6]undecane-4-carboxylic acid (CAS No. 1341119-40-1) is a specialized spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique molecular structure, featuring a spiro junction between a six-membered and a five-membered ring, offers exceptional versatility in drug design and material science. This compound is particularly valued for its role as a building block in synthesizing complex molecules, including bioactive agents and peptide mimetics.

The growing interest in spirocyclic scaffolds like 2-Azaspiro[4.6]undecane-4-carboxylic acid stems from their ability to enhance drug-like properties, such as improved solubility, metabolic stability, and target selectivity. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine. A 2023 study highlighted its utility in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug discovery pipelines.

From a synthetic perspective, the carboxylic acid functional group in CAS 1341119-40-1 enables diverse derivatization pathways, making it a favorite among medicinal chemists. Its compatibility with amide coupling reactions and esterification techniques allows seamless integration into peptidomimetics and small-molecule libraries. Recent patents have leveraged this compound to develop novel kinase inhibitors, reflecting its relevance in oncology research.

Environmental and regulatory considerations further underscore the appeal of 2-Azaspiro[4.6]undecane-4-carboxylic acid. Unlike traditional heterocycles, its biodegradability profile aligns with the pharmaceutical industry’s shift toward green chemistry principles. Analytical methods like HPLC and LC-MS are routinely employed to ensure high purity (>98%), meeting stringent GMP standards for preclinical development.

In the context of AI-driven drug discovery, this compound’s 3D conformational flexibility has been computationally modeled to predict interactions with protein targets. Such applications resonate with the rising demand for machine learning in chemistry, a frequently searched topic in scientific databases. Additionally, its stability under physiological conditions makes it a candidate for prodrug formulations, addressing challenges in oral bioavailability.

Market analysts project increased demand for CAS 1341119-40-1 due to its expanding role in fragment-based drug design (FBDD). Custom synthesis services now offer scalable routes to this compound, catering to both academic and industrial researchers. For those seeking structure-activity relationship (SAR) studies, its well-defined stereochemistry provides a robust platform for optimization.

In summary, 2-Azaspiro[4.6]undecane-4-carboxylic acid exemplifies the convergence of innovative synthetic chemistry and therapeutic potential. Its multifaceted applications—from central nervous system (CNS) drug development to computational ligand design—position it as a critical tool in modern research. As the scientific community prioritizes sustainable methodologies and targeted therapies, this compound’s significance is poised to grow exponentially.